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Executive Summary
This technical guide provides a comprehensive framework for the spectroscopic analysis of

potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate, a key intermediate in organic

synthesis. Given the limited availability of published, consolidated spectroscopic data for this

specific salt, this document serves as an expert guide for researchers, scientists, and drug

development professionals. It combines theoretical principles with field-proven methodologies

to predict, acquire, and interpret the essential spectroscopic data—Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). The protocols described herein

are designed to be self-validating, ensuring researchers can confidently confirm the identity,

purity, and structure of the title compound.
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Introduction: Chemical Identity and Significance
Potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate is an organic salt that features a

potassium cation and a planar enolate anion. The anion's structure is characterized by a

conjugated system involving a nitrile group, a vinylic bond, and an ester carbonyl group, with

the (Z)-configuration defining the stereochemistry across the double bond.

1.1 Chemical Identity

Property Value Source(s)

IUPAC Name
potassium (1Z)-1-cyano-3-

ethoxy-3-oxo-1-propen-2-olate

CAS Number 728897-00-5; 92664-05-6 [1]

Molecular Formula C₆H₆KNO₃ [1]

Molecular Weight 179.22 g/mol [1]

SMILES
[O-]/C(C(OCC)=O)=C\C#N.

[K+]
[1]

InChI Key
SNXUQEBSHDKXKH-

FBZPGIPVSA-M

1.2 Scientific and Industrial Relevance

As a derivative of ethyl cyanoacetate, this potassium enolate is a potent and versatile

nucleophile. The presence of multiple functional groups—nitrile, ester, and the enolate itself—

makes it a valuable building block in synthetic chemistry. Such compounds are precursors in

Knoevenagel condensations and Michael additions, fundamental carbon-carbon bond-forming

reactions used in the synthesis of pharmaceuticals, agrochemicals, and polymers.[2][3]

Understanding its precise spectroscopic signature is paramount for reaction monitoring, quality

control, and regulatory compliance in these applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of

potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate in solution. It provides detailed

information about the carbon-hydrogen framework.

2.1 Expertise-Driven Rationale

The choice of NMR solvent is critical. Due to the ionic nature of the compound, solvents like

Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterated Water (D₂O) are required for

dissolution. DMSO-d₆ is often preferred as it avoids potential proton exchange with the vinylic

proton, which could occur in D₂O. The predicted spectra below are based on analysis of

structurally similar compounds and established chemical shift principles.

2.2 Predicted ¹H NMR Spectrum (in DMSO-d₆)

The proton NMR spectrum is expected to be relatively simple, showing two distinct sets of

signals corresponding to the ethoxy group and the lone vinylic proton.
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Predicted
Signal

Multiplicity

Approx.
Chemical
Shift (δ,
ppm)

Coupling
Constant (J,
Hz)

Integration Rationale

-CH₃ (Ethyl) Triplet (t) 1.1 - 1.3 ~7.1 3H

Coupled to

the adjacent -

CH₂- group.

-CH₂- (Ethyl) Quartet (q) 3.9 - 4.1 ~7.1 2H

Coupled to

the adjacent -

CH₃ group.

=CH- (Vinylic) Singlet (s) 4.5 - 5.5 N/A 1H

No adjacent

protons to

couple with.

The chemical

shift is

downfield due

to the

electron-

withdrawing

effects of the

cyano and

ester groups,

but shielded

by the

enolate's

negative

charge.

2.3 Predicted ¹³C NMR Spectrum (in DMSO-d₆)

The ¹³C NMR spectrum will confirm the carbon backbone, with six distinct signals expected.
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Predicted Signal
Approx. Chemical Shift (δ,
ppm)

Rationale

-CH₃ (Ethyl) 14 - 16

Standard chemical shift for a

terminal methyl group in an

ethyl ester.

-CH₂- (Ethyl) 58 - 62

Typical range for the

methylene carbon of an ethyl

ester.

=CH- (Vinylic) 90 - 100

This carbon is significantly

shielded by resonance from

the enolate oxygen.

-C≡N (Nitrile) 118 - 122
Characteristic region for nitrile

carbons.

=C-O⁻ (Enolate) 165 - 175

Deshielded due to attachment

to two electronegative atoms

(O⁻ and C=O), but shielded

relative to a typical ketone.

-C=O (Ester) 168 - 178

Deshielded carbonyl carbon,

influenced by conjugation and

the enolate system.

2.4 Experimental Protocol: NMR Data Acquisition

Sample Preparation: Accurately weigh 10-15 mg of the potassium enolate salt and dissolve it

in ~0.7 mL of high-purity DMSO-d₆ in a standard 5 mm NMR tube.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Set the spectral width to cover a range of 0-12 ppm.

Employ a standard pulse program (e.g., 'zg30').
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Acquire at least 16 scans to ensure a good signal-to-noise ratio.

¹³C NMR Acquisition:

Set the spectral width to cover a range of 0-200 ppm.

Use a proton-decoupled pulse program (e.g., 'zgpg30').

Acquire a sufficient number of scans (typically >1024) for adequate signal intensity.

Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate

software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and

baseline correction. Reference the ¹H spectrum to the residual solvent peak of DMSO-d₆ (δ

~2.50 ppm) and the ¹³C spectrum accordingly (δ ~39.52 ppm).

2.5 Visualization: NMR Interpretation Workflow
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Sample Preparation

Data Acquisition (400 MHz+)

Data Processing

Spectral Analysis

Dissolve 10-15 mg
in ~0.7 mL DMSO-d6

Acquire 1H Spectrum
(16+ scans)

Acquire 13C Spectrum
(1024+ scans)

FT, Phasing,
Baseline Correction

Reference to
Solvent Peak

Analyze 1H:
Shifts, Integration, Multiplicity

Analyze 13C:
Shifts, Number of Signals

Correlate 1H & 13C Data
(Confirm assignments)

Structure Confirmed

Click to download full resolution via product page

Caption: Workflow for NMR-based structure confirmation.
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Infrared (IR) Spectroscopy
FT-IR spectroscopy is a rapid and effective technique for confirming the presence of key

functional groups within the molecule. The delocalized electronic structure of the enolate has a

profound and predictable effect on the vibrational frequencies.

3.1 Core Principles & Mechanistic Insight

The enolate system O=C-C=C-C≡N involves extensive electron delocalization. This resonance

lowers the bond order of the C=O and C≡N groups compared to their isolated counterparts.

Consequently, their stretching frequencies will be observed at a lower wavenumber, which is a

key diagnostic feature for this molecule.

3.2 Predicted Characteristic IR Absorption Bands
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Functional Group Bond
Predicted
Wavenumber
(cm⁻¹)

Rationale and
Comparative Data

Nitrile C≡N Stretch 2190 - 2210

The frequency is

lowered from the

typical ~2250 cm⁻¹

due to conjugation.

Similar conjugated

nitriles show

absorptions in this

region.[4][5] The

strong pull of the

enolate system

significantly influences

this bond.

Ester Carbonyl C=O Stretch 1640 - 1660

This band is

drastically shifted to a

lower frequency from

the usual ~1735 cm⁻¹

due to its participation

in the delocalized

enolate system, giving

it more single-bond

character.

Alkene C=C Stretch 1580 - 1610

This stretch is

characteristic of a

conjugated alkene

within an enolate

system. Its intensity is

enhanced by the large

dipole moment

change during

vibration.

Ester C-O C-O Stretch 1250 - 1300 Strong absorption

typical for the C-O
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single bond stretch in

esters.

3.3 Experimental Protocol: FT-IR Data Acquisition (ATR)

Attenuated Total Reflectance (ATR) is the preferred method as it requires minimal sample

preparation.

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a solvent-moistened wipe (e.g., isopropanol).

Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial

for removing atmospheric (CO₂, H₂O) and instrument-related signals.

Sample Application: Place a small amount of the solid potassium enolate powder onto the

ATR crystal.

Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact

between the sample and the crystal.

Data Collection: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a

range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Data Analysis: The resulting spectrum should be automatically ratioed against the

background. Label the significant peaks corresponding to the functional groups listed above.

Mass Spectrometry (MS)
MS is essential for confirming the molecular weight of the anionic component of the salt and

can provide structural information through fragmentation analysis.

4.1 Rationale for Experimental Design

Electrospray Ionization (ESI) is the ideal ionization technique for this pre-charged ionic

compound. Operating in negative ion mode (ESI-) will allow for the direct detection of the target

enolate anion.
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4.2 Predicted Mass Spectrum (ESI-)

Primary Ion: The most prominent peak in the full-scan mass spectrum will be the enolate

anion [C₆H₆NO₃]⁻.

Monoisotopic Mass: 140.0348 m/z

Average Mass: 140.12 g/mol

Potential Adducts/Fragments: While fragmentation might be limited under soft ESI

conditions, potential neutral losses could include the loss of an ethoxy radical (•OCH₂CH₃) or

ethylene (C₂H₄) from the ethyl group.

4.3 Recommended MS Protocol (ESI-MS)

Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable

solvent mixture like 50:50 acetonitrile:water.

Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

equipped with an ESI source.

Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a

low flow rate (e.g., 5-10 µL/min).

Source Parameters (Negative Ion Mode):

Capillary Voltage: -2.5 to -3.5 kV

Nebulizing Gas (N₂): Set to an appropriate pressure for a stable spray.

Drying Gas (N₂): Set to a temperature (e.g., 250-300 °C) and flow rate sufficient to

desolvate the ions.

Data Acquisition:

Acquire data in full-scan mode over a mass range of m/z 50-500.
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For structural confirmation, perform tandem MS (MS/MS) by isolating the primary ion (m/z

140.03) and subjecting it to collision-induced dissociation (CID) to observe its

fragmentation pattern.

4.4 Visualization: Key Structural Features

Caption: Key structural features and their corresponding spectroscopic signatures.

Conclusion
The structural confirmation of potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate relies on

a multi-technique spectroscopic approach. NMR spectroscopy provides the definitive carbon-

hydrogen framework, while IR spectroscopy offers rapid confirmation of the key functional

groups, with their characteristic frequency shifts providing evidence of the delocalized enolate

system. Finally, high-resolution mass spectrometry validates the molecular weight of the

anionic component. By following the expert-derived protocols and predictive data outlined in

this guide, researchers can confidently and accurately characterize this important synthetic

intermediate, ensuring the integrity and success of their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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